Aluminum, compd. with nickel (1:1)
Overview
Description
Synthesis Analysis
The synthesis of aluminum-nickel compounds often involves methods such as electroless plating to coat aluminum powders with nano-sized nickel films, leading to improved explosion behaviors due to enhanced combustion efficiencies (K. Kim et al., 2017). Additionally, novel techniques have been developed to produce ultrafine nickel clusters within amorphous aluminum oxides, exhibiting unique properties such as superparamagnetism and enhanced catalytic capabilities (Olivier Tillement et al., 2002).
Molecular Structure Analysis
The molecular structure of these compounds often features interfacial structures mixed of Ni, Al, and O, as opposed to densely packed Al oxide at the surface. This structural arrangement facilitates the diffusion of oxygen atoms into the aluminum powders through thin and rough interfacial layers, significantly impacting their chemical and physical behavior (K. Kim et al., 2017).
Chemical Reactions and Properties
Aluminum-nickel compounds engage in a variety of chemical reactions, including exothermic intermetallic reactions and phase transformations that are critical for their ignition and combustion processes. The melting of specific intermetallic phases, such as NiAl3, plays a crucial role in determining their reactivity and performance in applications like fuel components in propellants (T. A. Andrzejak et al., 2007).
Physical Properties Analysis
The physical properties of aluminum-nickel compounds, such as microhardness and thermal stability, can be significantly influenced by their microstructure, which is determined by the synthesis method and subsequent treatments. For instance, complex-alloyed nickel aluminides synthesized from oxide compounds exhibit microhardness values significantly influenced by their composition and the formation of specific structural components (V. V. Gostishchev et al., 2018).
Scientific Research Applications
Methods of Application
Graphene flakes are obtained with ionic salt solution and electroless chemical deposition is used to encapsulate the exfoliated graphene with nickel. Uniform dispersion of graphene in the aluminum matrix is achieved by ball milling, and compaction sintering under 50 MPa stress are used to fabricate the composites .
Results: For a graphene addition of 0.1 wt%, the Ni-deposition time of 3 min produces the tensile strength and conductivity of the composite of 158 MPa and 33.6 MS/m, respectively, which are about 75.6% and 4.3% greater than that of pure aluminum .
2. Thermochemical Behavior of Nano-sized Aluminum-coated Nickel Particles
Methods of Application
The atomic interactions are captured using an embedded atom model. Emphasis is placed on the particle melting behavior, diffusion characteristics, and inter-metallic reactions .
Results
The melting temperature of the shell increases significantly with increasing shell thickness, from 750 K at 1 nm to 1,000 K at 3 nm. The adiabatic reaction temperature, also a size-dependent quantity, increases with increasing core diameter, attains a maximum value of 2,050 K at 5 nm, and decreases with further increase in the core diameter .
3. Enhanced Mechanical Strength and Hardness
Application Summary
Nickel-encapsulated graphene is mixed with aluminium powders by ball milling to fabricate Al-graphene composite via powder metallurgy (high static sintering). The tensile strength and the hardness of the composite have shown increased linearly with the addition of graphene over the range from 0.1 to 0.5 wt% .
Methods of Application
Electroless chemical deposition is used to encapsulate the exfoliated graphene with nickel. The tensile strength and the hardness of the composite have shown increased linearly with the addition of graphene over the range from 0.1 to 0.5 wt% .
Results: The maximum tensile strength and hardness of the Al-graphene composites occurred at the addition of 0.5 wt% graphene with values of 166 MPa and 53.9 HV, respectively, which are about 84.4 and 79.7% higher than that of the aluminium fabricated with the same process .
4. Increased Electrical Conductivity
Methods of Application
Graphene flakes are obtained with ionic salt solution and electroless chemical deposition is used to encapsulate the exfoliated graphene with nickel. Uniform dispersion of graphene in aluminum matrix is achieved by ball milling, and compaction sintering under 50 MPa stress are used to fabricate the composites .
Results: For graphene addition of 0.1 wt%, the Ni-deposition time of 3 min produces the tensile strength and conductivity of the composite of 158 MPa and 33.6 MS/m, respectively, which are about 75.6% and 4.3% greater than that of pure aluminum, respectively .
5. Production of Aluminum and Nickel Matrix Composites
Methods of Application
The production process involves the use of ultrasonication to disperse and mix the CNTs with the aluminum and nickel matrices. The resulting mixture is then processed using powder metallurgy techniques .
6. Fabrication of Aluminum-Graphene Composites
Application Summary
In this study, nickel-encapsulated graphene was mixed with aluminium powders by ball milling to fabricate Al-graphene composite via powder metallurgy (high static sintering). The tensile strength and the hardness of the composite have shown increased linearly with the addition of graphene over the range from 0.1 to 0.5 wt% .
Methods of Application
Electroless chemical deposition is used to encapsulate the exfoliated graphene with nickel. The tensile strength and the hardness of the composite have shown increased linearly with the addition of graphene over the range from 0.1 to 0.5 wt% .
Results: The maximum tensile strength and hardness of the Al-graphene composites occurred at the addition of 0.5 wt% graphene with values of 166 MPa and 53.9 HV, respectively, which are about 84.4 and 79.7% higher than that of the aluminium fabricated with the same process .
Safety And Hazards
properties
IUPAC Name |
aluminum;nickel |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.Ni |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPXOKRUENSOPAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Al].[Ni] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlNi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
12003-81-5, 638203-34-6 |
Source
|
| Record name | Aluminum, compd. with nickel (1:3) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12003-81-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aluminum, compd. with nickel (5:15) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=638203-34-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID0065145, DTXSID10276552 |
Source
|
| Record name | Aluminum, compd. with nickel (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0065145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | KSC005Q4L | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10276552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
85.675 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Gray powder; Insoluble in water; [MSDSonline] |
Source
|
| Record name | Nickel aluminide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2577 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Aluminium-nickel | |
CAS RN |
12635-29-9, 37258-79-0, 12003-78-0, 12704-83-5, 12635-27-7 |
Source
|
| Record name | Nickel alloy, base, Ni,Al | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12635-29-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Nickel alloy, base, Ni 95,Al 5 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=37258-79-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aluminum nickel (AlNi) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12003-78-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aluminum, compd. with nickel (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Aluminum, compd. with nickel (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0065145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | KSC005Q4L | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10276552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Aluminium, compound with nickel (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.295 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Aluminum-nickel alloy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Nickel alloy, base, Ni,Al | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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